Cas no 921564-15-0 (2-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide)

• Product Name: 2-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide
• CAS No: 921564-15-0
• MF: C₂₁H₂₃ClN₂O₃
• MW: 386.871924638748
• CID: 6211310
• PubChem ID: 40887583
• Update Time: 2025-07-23

2-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide
• 2-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide
• AKOS024633377
• SR-01000911553-1
• F2262-0383
• SR-01000911553
• 921564-15-0
• 2-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)benzamide

• Inchi： 1S/C21H23ClN2O3/c1-4-11-24-17-12-14(23-19(25)15-7-5-6-8-16(15)22)9-10-18(17)27-13-21(2,3)20(24)26/h5-10,12H,4,11,13H2,1-3H3,(H,23,25)
• InChI Key： ZWLBIWVSDXBLSD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC1C=CC2=C(C=1)N(CCC)C(C(C)(C)CO2)=O)=O

Computed Properties

• Exact Mass: 386.1397203g/mol
• Monoisotopic Mass: 386.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide

Research Brief on 2-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide (CAS: 921564-15-0)

Recent studies on the compound 2-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide (CAS: 921564-15-0) have highlighted its potential as a promising candidate in the field of chemical biology and pharmaceutical research. This benzoxazepine derivative has garnered attention due to its unique structural features and biological activity, particularly in targeting specific pathways relevant to disease modulation.

The compound's molecular structure, characterized by a benzoxazepine core with chloro and benzamide substituents, suggests its role as a modulator of protein-protein interactions or enzymatic activity. Recent in vitro and in vivo studies have explored its efficacy in inhibiting key signaling pathways, such as those involved in inflammation and oncology. For instance, preliminary data indicate its potential as a selective inhibitor of kinases or other regulatory proteins, though further validation is required.

Synthetic routes to 921564-15-0 have been optimized to improve yield and purity, with recent publications detailing novel catalytic methods or green chemistry approaches. These advancements are critical for scaling up production for preclinical and clinical studies. Analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to confirm the compound's structural integrity and stability under various conditions.

Pharmacokinetic studies of 2-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide have revealed moderate bioavailability and metabolic stability, with efforts underway to enhance its drug-like properties through structural modifications. Researchers are also investigating its potential synergies with existing therapeutics, particularly in combination therapies for complex diseases.

In conclusion, 921564-15-0 represents a versatile scaffold for further development in drug discovery. Its mechanistic insights and synthetic accessibility position it as a valuable tool for both academic and industrial research. Future studies should focus on elucidating its precise molecular targets and optimizing its pharmacological profile for therapeutic applications.